Cas no 71890-30-7 (Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI))

Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI) structure
71890-30-7 structure
Product Name:Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI)
CAS No:71890-30-7
MF:C10H16N2O6
MW:260.243843078613
CID:575728
PubChem ID:335300
Update Time:2025-04-19

Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI)
    • 3-acetamido-4-(3-carboxypropylamino)-4-oxobutanoic acid
    • 3-acetamido-4-[(4-hydroxy-4-oxobutyl)amino]-4-oxobutanoic acid
    • NSC343771
    • NSC-343771
    • DTXSID30319339
    • 71890-30-7
    • Inchi: 1S/C10H16N2O6/c1-6(13)12-7(5-9(16)17)10(18)11-4-2-3-8(14)15/h7H,2-5H2,1H3,(H,11,18)(H,12,13)(H,14,15)(H,16,17)
    • InChI Key: PFZBLGGPTNMQPU-UHFFFAOYSA-N
    • SMILES: O=C(C(CC(=O)O)NC(C)=O)NCCCC(=O)O

Computed Properties

  • Exact Mass: 260.10088
  • Monoisotopic Mass: 260.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 132.8
  • LogP: -0.27140

Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI) Related Literature

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